Cas no 925442-72-4 (7-chloro-2-methylnaphthalene-1-carbaldehyde)

• Product Name: 7-chloro-2-methylnaphthalene-1-carbaldehyde
• CAS No: 925442-72-4
• MF: C₁₂H₉ClO
• MW: 204.652262449265
• MDL: MFCD27933136
• CID: 5464292
• PubChem ID: 66572554
• Update Time: 2025-10-21

7-chloro-2-methylnaphthalene-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-chloro-2-methyl-1-naphthaldehyde
• 7-chloro-2-methylnaphthalene-1-carbaldehyde
• 7-chloro-2-methyl-1-Naphthalenecarboxaldehyde
• Z1862002982
• 1-Naphthalenecarboxaldehyde, 7-chloro-2-methyl-

• MDL： MFCD27933136
• Inchi： 1S/C12H9ClO/c1-8-2-3-9-4-5-10(13)6-11(9)12(8)7-14/h2-7H,1H3
• InChI Key： SSKSAYXGELKGPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=C(C)C(C=O)=C2C=1

Computed Properties

• Exact Mass: 204.0341926 g/mol
• Monoisotopic Mass: 204.0341926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1
• Molecular Weight: 204.65

Additional information on 7-chloro-2-methylnaphthalene-1-carbaldehyde

Research Brief on 7-Chloro-2-methylnaphthalene-1-carbaldehyde (CAS: 925442-72-4): Recent Advances and Applications

7-Chloro-2-methylnaphthalene-1-carbaldehyde (CAS: 925442-72-4) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This naphthalene derivative, characterized by its chloro and aldehyde functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel therapeutic agents targeting inflammation, cancer, and infectious diseases. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

Recent investigations into 7-chloro-2-methylnaphthalene-1-carbaldehyde have focused on its role as a key building block in medicinal chemistry. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The aldehyde moiety of the compound was strategically employed in Schiff base formation, leading to the development of potent inhibitors with nanomolar affinity. Additionally, its chloro substituent was found to enhance the lipophilicity of the resulting derivatives, improving their cellular uptake and bioavailability.

In the context of antimicrobial research, 7-chloro-2-methylnaphthalene-1-carbaldehyde has shown promise as a precursor for the design of new antifungal agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of a series of naphthalene-based derivatives using this compound, which exhibited broad-spectrum activity against Candida albicans and Aspergillus fumigatus. The researchers attributed the observed efficacy to the compound's ability to disrupt fungal cell wall biosynthesis, a mechanism distinct from existing antifungal drugs. These findings underscore its potential in addressing the growing challenge of antifungal resistance.

Beyond its pharmacological applications, 7-chloro-2-methylnaphthalene-1-carbaldehyde has also been investigated for its utility in materials science. A recent publication in ACS Applied Materials & Interfaces (2023) highlighted its use as a functional monomer in the preparation of conjugated polymers for organic electronics. The compound's rigid naphthalene core and reactive aldehyde group enabled the synthesis of polymers with tunable optoelectronic properties, paving the way for applications in organic light-emitting diodes (OLEDs) and sensors. This interdisciplinary approach demonstrates the compound's versatility beyond traditional pharmaceutical contexts.

In conclusion, 7-chloro-2-methylnaphthalene-1-carbaldehyde (CAS: 925442-72-4) continues to be a valuable scaffold in chemical biology and drug discovery. Its unique structural features facilitate diverse chemical modifications, enabling the development of compounds with tailored biological and physical properties. As research progresses, further exploration of its structure-activity relationships and novel synthetic applications is expected to yield additional breakthroughs in both pharmaceutical and materials science domains. Future studies should focus on optimizing its derivatives for clinical translation while exploring its potential in emerging therapeutic areas.